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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

Technical Support Center: 4-Butyl-2-methylaniline
This guide provides essential safety information, troubleshooting advice, and handling

protocols for 4-Butyl-2-methylaniline (CAS: 72072-16-3), intended for researchers, scientists,

and professionals in drug development.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with 4-Butyl-2-methylaniline?

A1: 4-Butyl-2-methylaniline is a chemical that must be handled with care. While specific

hazard data is limited, related aniline compounds are known to be toxic if swallowed, in contact

with skin, or if inhaled.[1][2] It may also cause skin and serious eye irritation.[1] Long-term

exposure to similar compounds has been linked to potential organ damage. Always consult the

most current Safety Data Sheet (SDS) before use and handle the substance under the

assumption that it is hazardous.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, a comprehensive PPE setup is mandatory. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[2]

[3]
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Hand Protection: Use chemical-impermeable gloves that have been inspected for integrity

before use.[1][3]

Body Protection: Wear fire and flame-resistant, impervious clothing to prevent skin contact.

[3]

Respiratory Protection: If working outside a fume hood, or if exposure limits are exceeded,

use a full-face respirator with appropriate cartridges.[1][3]

Q3: My stored 4-Butyl-2-methylaniline has developed a darker color. Is it safe to use?

A3: Anilines can change color over time due to oxidation or exposure to light and air. This

change may indicate degradation and the formation of impurities, which could impact

experimental results. It is recommended to verify the purity of the material using an appropriate

analytical method (e.g., NMR, GC-MS) before proceeding. For optimal stability, store the

container tightly closed in a dry, cool, and well-ventilated place, away from incompatible

materials.[1][3]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, evacuate personnel to a safe area immediately, keeping them upwind

of the spill.[3] Remove all sources of ignition.[3] Ventilate the area. For containment, use spark-

proof tools and liquid-absorbent material.[3] Collect the absorbed material into a suitable,

closed container for disposal according to local regulations.[3] Do not let the chemical enter

drains, as it can be harmful to aquatic life.[1]

Q5: How should I properly dispose of waste containing 4-Butyl-2-methylaniline?

A5: Waste material should be treated as hazardous. It can be disposed of by a licensed

chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not

contaminate water, foodstuffs, or discharge into sewer systems.[3] All disposal practices must

be in accordance with local, state, and federal regulations.

Quantitative Safety and Property Data
The following tables summarize key quantitative data for 4-Butyl-2-methylaniline and related

toxicological information for similar aniline compounds.
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Table 1: Physicochemical Properties of 4-Butyl-2-methylaniline

Property Value Source

Molecular Formula C₁₁H₁₇N [4]

Molecular Weight 163.26 g/mol [4]

CAS Number 72072-16-3 [4]

Density 0.939 g/cm³ (Predicted) [3][5]

Boiling Point 264.3 °C (Predicted) [5]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[3]

Table 2: Toxicological Data for Related Anilines (for reference)

Compound / Test Value Classification Source

N-methylaniline (ATE) LD50 Oral: 100 mg/kg Toxic if swallowed [6]

N-methylaniline (ATE)
LD50 Dermal: 300

mg/kg

Toxic in contact with

skin
[6]

N-methylaniline (ATE)
LC50 Inhalation: 3

mg/l (4h)
Toxic if inhaled [6]

4-Butylaniline -

Toxic if swallowed, in

contact with skin or if

inhaled

[1]

ATE: Acute Toxicity Estimate. Data for closely related compounds should be used for guidance

only, assuming a similar hazard profile in the absence of specific data for 4-Butyl-2-
methylaniline.

Experimental Workflows & Protocols
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While specific experimental protocols are proprietary and application-dependent, the following

diagrams illustrate mandatory safety and handling workflows for using 4-Butyl-2-methylaniline
in a laboratory setting.

Caption: General laboratory workflow for safe handling and disposal.

Accidental Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen if breathing is difficult.

Seek immediate medical attention.[[3](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHf27WsA-Hs8Fikl43JvpIdqTJFHXm9KbOlIm8LVK1ieUExJBTCYCh5dfDBohgSX98kGVoCEc7od9p2OwZsnmc5TFPgnsn9BH7AxMP1Kt__LEqQCr_T49xV2mCAJGj00ihGUupXt9YJhW4dwaB-gbnPIC3dOvs7KF9D4iTNDAififxB2qFKIaX-XAh_98Kd7iud-dWjQFaiLewYfU152Zz4IybPLKTm)][[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE5ifKJkdn0QkPSqem9Hi_wrIWVO0l2Vwhu4rFtCEgWU5aNOG_eP_0bRW6eX5W09vJdZovzNtCoROyTYGm1PdgA4_S-aQZTVYIz0_OXxnJBQD5H4gc4gREiZdfvlSzv67es_8jQJCmQ3okkzvX9QLjHpwFYm7j8IRU%3D)]

Remove contaminated clothing immediately.
Wash with soap and plenty of water.

Consult a doctor.[[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE5ifKJkdn0QkPSqem9Hi_wrIWVO0l2Vwhu4rFtCEgWU5aNOG_eP_0bRW6eX5W09vJdZovzNtCoROyTYGm1PdgA4_S-aQZTVYIz0_OXxnJBQD5H4gc4gREiZdfvlSzv67es_8jQJCmQ3okkzvX9QLjHpwFYm7j8IRU%3D)]

Rinse with pure water for at least 15 minutes.
Remove contact lenses if possible.

Consult a doctor.[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGPMzjIiNVMge8DHPWy9voDGRMDm81P9FbVTxG818pL7XHGOQhq-EGREQBvhL8sLU0MUgvrPNqgWM9DkiXQGh0CwsK3SpmVWLnNZOTqTuLPAEfkGd6RV8WuP3Ty6XSaNuveWtFZe-MEDJvSLs0lD1OuKa6XIUrUKzXbnMC_GRClcQSDU_IETv4U0z8uLleIQII7guUktA%3D%3D)][[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE5ifKJkdn0QkPSqem9Hi_wrIWVO0l2Vwhu4rFtCEgWU5aNOG_eP_0bRW6eX5W09vJdZovzNtCoROyTYGm1PdgA4_S-aQZTVYIz0_OXxnJBQD5H4gc4gREiZdfvlSzv67es_8jQJCmQ3okkzvX9QLjHpwFYm7j8IRU%3D)]

Rinse mouth with water.
Do NOT induce vomiting.

Call Poison Control or a doctor immediately.[[3](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHf27WsA-Hs8Fikl43JvpIdqTJFHXm9KbOlIm8LVK1ieUExJBTCYCh5dfDBohgSX98kGVoCEc7od9p2OwZsnmc5TFPgnsn9BH7AxMP1Kt__LEqQCr_T49xV2mCAJGj00ihGUupXt9YJhW4dwaB-gbnPIC3dOvs7KF9D4iTNDAififxB2qFKIaX-XAh_98Kd7iud-dWjQFaiLewYfU152Zz4IybPLKTm)][[4](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE5ifKJkdn0QkPSqem9Hi_wrIWVO0l2Vwhu4rFtCEgWU5aNOG_eP_0bRW6eX5W09vJdZovzNtCoROyTYGm1PdgA4_S-aQZTVYIz0_OXxnJBQD5H4gc4gREiZdfvlSzv67es_8jQJCmQ3okkzvX9QLjHpwFYm7j8IRU%3D)]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Butyl-2-methylaniline safety precautions and MSDS].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126901#4-butyl-2-methylaniline-safety-precautions-
and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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